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Compound of Interest

Compound Name: 2-Propylpyridine

Cat. No.: B1293518

This guide provides essential safety information and troubleshooting for researchers, scientists,
and drug development professionals working with 2-Propylpyridine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Propylpyridine?

Al: 2-Propylpyridine is a flammable liquid and vapor.[1][2][3][4] It can cause skin and serious
eye irritation.[1][2][3][4] Inhalation may lead to respiratory irritation.[1][2]

Q2: What are the appropriate storage conditions for 2-Propylpyridine?

A2: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5][6] Keep
away from heat, sparks, open flames, and other ignition sources.[1][2][6] Some sources
recommend storage in a freezer to maintain product quality.[6]

Q3: Are there any established occupational exposure limits (e.g., PEL, TLV) for 2-
Propylpyridine?

A3: Currently, there are no specific occupational exposure limits established for 2-
Propylpyridine by major regulatory bodies.[5][6] Therefore, it is crucial to minimize exposure
through engineering controls, administrative controls, and personal protective equipment.

Q4: What should | do in case of accidental skin or eye contact?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1293518?utm_src=pdf-interest
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH32538&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.scbt.com/p/2-propylpyridine-622-39-9
http://www.thegoodscentscompany.com/data/rw1180611.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
https://www.fishersci.com/store/msds?partNumber=AAH32538&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.scbt.com/p/2-propylpyridine-622-39-9
http://www.thegoodscentscompany.com/data/rw1180611.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
https://www.fishersci.com/store/msds?partNumber=AAH32538&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.scbt.com/p/2-propylpyridine-622-39-9
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH32538&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15239656&productDescription=5GR+2-n-Propylpyridine%2C+97%25&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC450840050&productDescription=2-N-PROPYLPYRIDINE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32538&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.scbt.com/p/2-propylpyridine-622-39-9
https://www.fishersci.com/store/msds?partNumber=AC450840050&productDescription=2-N-PROPYLPYRIDINE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC450840050&productDescription=2-N-PROPYLPYRIDINE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=15239656&productDescription=5GR+2-n-Propylpyridine%2C+97%25&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC450840050&productDescription=2-N-PROPYLPYRIDINE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

A4: For skin contact, immediately remove all contaminated clothing and rinse the affected area
with plenty of water for at least 15 minutes.[1][2][7] If skin irritation persists, seek medical
attention.[1][2] For eye contact, rinse cautiously with water for several minutes, removing
contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[1][2][5][7]

Q5: How should I handle a spill of 2-Propylpyridine?

A5: For a small spill, ensure adequate ventilation and remove all sources of ignition.[1][5][6]
Wear appropriate personal protective equipment, including gloves, goggles, and a respirator if
necessary.[1][5] Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and collect
it into a suitable, closed container for disposal.[1][6][7] Use non-sparking tools during cleanup.

[1]L6]
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Issue

Possible Cause

Solution

Faint chemical odor detected
in the lab.

Improper storage or handling.

Ensure containers are tightly
sealed and stored in a well-
ventilated area.[1][5][6] Review
handling procedures to
minimize vapor release. Work

within a chemical fume hood.

[6]

Skin irritation after handling the

substance.

Inadequate personal protective

equipment (PPE).

Always wear appropriate
chemical-resistant gloves and
a lab coat.[1][2] If contact
occurs, follow first-aid

procedures immediately.[1][2]

[7]

Visible vapors or mist during

transfer.

Poor ventilation or improper

transfer technique.

Use a chemical fume hood for
all transfers.[6] Pour slowly to
minimize splashing and vapor

generation.

Static discharge observed near

the container.

Lack of proper grounding and

bonding.

Ground and bond containers
and receiving equipment
during transfer to prevent static
discharge, which can be an

ignition source.[1]

Quantitative Data Summary
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Property Value Source
CAS Number 622-39-9 [1][2][8]
Molecular Formula C8H11N [2][8]
Molecular Weight 121.18 g/mol [8]
Appearance Colorless to pale yellow liquid

Boiling Point 169-171 °C (336.2-339.8 °F)

Flash Point 56 °C (132.8 °F) [1]
Specific Gravity 0.907 - 0.917 @ 25 °C

Refractive Index

1.490 - 1.496 @ 20 °C

Experimental Protocols & Workflows
Hierarchy of Safety Controls

When working with 2-Propylpyridine, a systematic approach to safety is essential. The

following diagram illustrates the hierarchy of controls, from most to least effective.
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Hierarchy of Safety Controls for 2-Propylpyridine

Elimination

(e.g., Can the use of
2-Propylpyridine be avoided?)

Substitution
(e.g., Can a less hazardous
chemical be used?)

Engineering Controls
(e.g., Use of a chemical fume hood,
grounding and bonding)

Administrative Controls
(e.g., Standard Operating Procedures,
training, labeling)

Personal Protective Equipment
(e.g., Gloves, goggles, lab coat)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling 2-Propylpyridine.

Small Spill Cleanup Workflow
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This workflow outlines the general steps for safely managing a small spill of 2-Propylpyridine

in a laboratory setting.

2-Propylpyridine Small Spill Cleanup

Alert personnel in the immediate area

Remove all sources of ignition

Ensure adequate ventilation
(use fume hood if possible)

Don appropriate PPE
(gloves, goggles, respirator if needed)

Contain the spill with
inert absorbent material

Collect absorbed material into a
sealed container using non-sparking tools

Dispose of waste according to
institutional and local regulations

Decontaminate the spill area
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Click to download full resolution via product page

Caption: Workflow for cleaning up a small 2-Propylpyridine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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